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Compound of Interest

Compound Name: Diphenylsulfane-d1

Cat. No.: B574100 Get Quote

Essential Safety and Handling Guide for
Diphenylsulfane-d1
This document provides crucial safety and logistical information for the handling and disposal

of Diphenylsulfane-d1. The following procedures are based on the safety data for Diphenyl

sulfone, the non-deuterated analogue, and should be considered best practices in the absence

of specific data for the deuterated compound.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential when handling Diphenylsulfane-d1 to

minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment Specifications & Remarks

Eye Protection Safety goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection Nitrile rubber gloves

Remove and dispose of gloves

with care to avoid skin

contamination.[3]

Skin and Body Protection Long-sleeved clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2][3]

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended when

adequate ventilation is not

possible or when handling

large quantities that may

generate dust.[2][4]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Diphenyl sulfone is provided below.

This data is critical for safe handling and storage.
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Property Value

Appearance White crystalline powder/solid[3]

Odor Odorless[3]

Melting Point 123-129 °C[5]

Boiling Point 379 °C[3][5]

Flash Point >110 °C (>230 °F)[4]

Water Solubility Insoluble[5]

Acute Toxicity (Oral LD50, Rat) >300 - 500 mg/kg[6]

Acute Toxicity (Oral LD50, Mouse) 375 mg/kg[6]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area.[4]

Wash hands and any exposed skin thoroughly after handling.[1][3]

Do not eat, drink, or smoke when using this product.[1][3]

Avoid the formation of dust.[1][6]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][6]

Keep away from oxidizing agents.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][3]

This material is considered toxic to aquatic life with long-lasting effects, so avoid release to

the environment.[1][3]
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Waste generators must consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[1]

Emergency Procedures
First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1][3]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention

if symptoms occur.[1][3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Call a poison center

or doctor if you feel unwell.[1][3]

Spill Response:

Wear appropriate personal protective equipment as outlined above.[4]

For small spills, sweep up the material and place it into a suitable, closed container for

disposal.[1][2]

Avoid generating dusty conditions.[2]

Ensure adequate ventilation.[6]

Prevent the product from entering drains or surface water.[1][6]

Experimental Workflow: Spill Response Protocol
The following diagram outlines the step-by-step procedure for responding to a

Diphenylsulfane-d1 spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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